Lucidone A Lucidone A Lucidone A is a 20-oxo steroid.
Lucidone A is a natural product found in Ganoderma applanatum with data available.
Brand Name: Vulcanchem
CAS No.: 97653-92-4
VCID: VC0149774
InChI: InChI=1S/C24H34O5/c1-12(25)13-9-18(29)24(6)20-14(26)10-16-21(2,3)17(28)7-8-22(16,4)19(20)15(27)11-23(13,24)5/h13-14,16-17,26,28H,7-11H2,1-6H3/t13-,14+,16+,17+,22+,23-,24+/m1/s1
SMILES: CC(=O)C1CC(=O)C2(C1(CC(=O)C3=C2C(CC4C3(CCC(C4(C)C)O)C)O)C)C
Molecular Formula: C24H34O5
Molecular Weight: 402.531

Lucidone A

CAS No.: 97653-92-4

Cat. No.: VC0149774

Molecular Formula: C24H34O5

Molecular Weight: 402.531

* For research use only. Not for human or veterinary use.

Lucidone A - 97653-92-4

Specification

Description Lucidone A is a 20-oxo steroid.
Lucidone A is a natural product found in Ganoderma applanatum with data available.
CAS No. 97653-92-4
Molecular Formula C24H34O5
Molecular Weight 402.531
IUPAC Name (3S,5R,7S,10S,13R,14R,17S)-17-acetyl-3,7-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthrene-11,15-dione
Standard InChI InChI=1S/C24H34O5/c1-12(25)13-9-18(29)24(6)20-14(26)10-16-21(2,3)17(28)7-8-22(16,4)19(20)15(27)11-23(13,24)5/h13-14,16-17,26,28H,7-11H2,1-6H3/t13-,14+,16+,17+,22+,23-,24+/m1/s1
Standard InChI Key NKQOQQOOZLPVEV-FBHWSAQCSA-N
SMILES CC(=O)C1CC(=O)C2(C1(CC(=O)C3=C2C(CC4C3(CCC(C4(C)C)O)C)O)C)C

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